Glycine, N-prolyl- (6CI,7CI,8CI)
Glycine, N-prolyl- (6CI,7CI,8CI)
Prolylglycine, also known as pro-gly, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Prolylglycine is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Prolylglycine has been detected in multiple biofluids, such as urine and blood.
Brand Name:
Vulcanchem
CAS No.:
13174-03-3
VCID:
VC0089221
InChI:
InChI=1S/C7H12N2O3/c10-6(11)4-9-7(12)5-2-1-3-8-5/h5,8H,1-4H2,(H,9,12)(H,10,11)
SMILES:
C1CC(NC1)C(=O)NCC(=O)O
Molecular Formula:
C7H12N2O3
Molecular Weight:
172.18 g/mol
Glycine, N-prolyl- (6CI,7CI,8CI)
CAS No.: 13174-03-3
Main Products
VCID: VC0089221
Molecular Formula: C7H12N2O3
Molecular Weight: 172.18 g/mol
CAS No. | 13174-03-3 |
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Product Name | Glycine, N-prolyl- (6CI,7CI,8CI) |
Molecular Formula | C7H12N2O3 |
Molecular Weight | 172.18 g/mol |
IUPAC Name | 2-(pyrrolidine-2-carbonylamino)acetic acid |
Standard InChI | InChI=1S/C7H12N2O3/c10-6(11)4-9-7(12)5-2-1-3-8-5/h5,8H,1-4H2,(H,9,12)(H,10,11) |
Standard InChIKey | RNKSNIBMTUYWSH-UHFFFAOYSA-N |
SMILES | C1CC(NC1)C(=O)NCC(=O)O |
Canonical SMILES | C1CC(NC1)C(=O)NCC(=O)O |
Physical Description | Solid |
Description | Prolylglycine, also known as pro-gly, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Prolylglycine is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Prolylglycine has been detected in multiple biofluids, such as urine and blood. |
Synonyms | L-prolylglycine Pro-Gly prolylglycine |
PubChem Compound | 98206 |
Last Modified | Nov 11 2021 |
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